Cas no 893637-94-0 (4'-chloro-3'-(trifluoromethyl)-[1,1'-biphenyl]-3-carbaldehyde)

• Product Name: 4'-chloro-3'-(trifluoromethyl)-[1,1'-biphenyl]-3-carbaldehyde
• CAS No: 893637-94-0
• MF: C₁₄H₈ClF₃O
• MW: 284.660933494568
• CID: 714590
• PubChem ID: 23005074
• Update Time: 2025-04-19

4'-chloro-3'-(trifluoromethyl)-[1,1'-biphenyl]-3-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• [1,1'-Biphenyl]-3-carboxaldehyde,4'-chloro-3'-(trifluoromethyl)-
• 3-(2,4-Dinitrophenyl)benzaldehyde
• [1,1'-Biphenyl]-3-carboxaldehyde,4'-chloro-3'-(trifluoromethyl)
• 3-(2-Chloro-3-nitrophenyl)benzaldehyde
• 3-(2-Chloro-4-hydroxyphenyl)benzaldehyde
• 3-(2-Chloro-4-nitrophenyl)benzaldehyde
• 3-(2-Chloro-5-nitrophenyl)benzaldehyde
• 3-(2-Fluoro-3-methylphenyl)benzaldehyde
• 3-(2-Fluoro-4-methylphenyl)benzaldehyde
• 3-(2-Fluoro-5-methylphenyl)benzaldehyde
• 4'-chloro-3'-(trifluoromethyl)-[1,1'-biphenyl]-3-carbaldehyde
• AKOS004116946
• 893637-94-0
• 3-(4-Chloro-3-(trifluoromethyl)phenyl)benzaldehyde

• MDL： MFCD08701461
• Inchi： 1S/C14H8ClF3O/c15-13-5-4-11(7-12(13)14(16,17)18)10-3-1-2-9(6-10)8-19/h1-8H
• InChI Key： XVANCRNNFMOXFQ-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1C(F)(F)F)C1C=CC=C(C=O)C=1

Computed Properties

• Exact Mass: 272.04300
• Monoisotopic Mass: 284.0215771g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 389
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.7
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• PSA: 108.71000
• LogP: 4.02890